Cas no 1805020-73-8 (Ethyl 5-bromo-2-cyano-3-methylbenzoate)

• Product Name: Ethyl 5-bromo-2-cyano-3-methylbenzoate
• CAS No: 1805020-73-8
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4796098
• Update Time: 2025-10-29

Ethyl 5-bromo-2-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-cyano-3-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-3-15-11(14)9-5-8(12)4-7(2)10(9)6-13/h4-5H,3H2,1-2H3
• InChI Key： VFSYWVFKKRAIKV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C#N)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-2-cyano-3-methylbenzoate

Comprehensive Overview of Ethyl 5-bromo-2-cyano-3-methylbenzoate (CAS No. 1805020-73-8)

Ethyl 5-bromo-2-cyano-3-methylbenzoate (CAS No. 1805020-73-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo substituent, a cyano group, and an ethyl ester functionality, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 1805020-73-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Recent trends in AI-driven drug discovery and green chemistry have amplified the demand for such intermediates, as they enable efficient synthesis of complex molecules. Questions like "How to synthesize Ethyl 5-bromo-2-cyano-3-methylbenzoate?" or "What are the applications of brominated benzoates?" are frequently searched, reflecting growing interest in its utility.

From a structural perspective, the presence of the cyano group (-CN) enhances reactivity, facilitating nucleophilic additions, while the bromo atom allows for further functionalization via cross-coupling reactions like Suzuki or Heck reactions. These properties align with the current focus on sustainable synthesis and catalysis, addressing environmental concerns in chemical manufacturing. The ethyl ester moiety further improves solubility, making it suitable for diverse reaction conditions.

In pharmaceutical contexts, Ethyl 5-bromo-2-cyano-3-methylbenzoate is explored for its role in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors or antimicrobial agents. Searches for "building blocks for drug development" often highlight such compounds. Additionally, its relevance in high-throughput screening and combinatorial chemistry underscores its importance in modern R&D pipelines.

Quality control and analytical methods for CAS 1805020-73-8 are also trending topics, with techniques like HPLC, NMR, and mass spectrometry being essential for characterization. Researchers frequently inquire about "purity standards for ethyl benzoate derivatives" or "storage conditions for light-sensitive intermediates," emphasizing the need for precise handling protocols.

Beyond pharmaceuticals, this compound finds niche applications in advanced material science, particularly in designing organic semiconductors or liquid crystals. The integration of bromo and cyano groups offers tunable electronic properties, catering to innovations in optoelectronics and photovoltaic materials. Such interdisciplinary potential makes it a subject of interest in both academic and industrial forums.

In summary, Ethyl 5-bromo-2-cyano-3-methylbenzoate (CAS No. 1805020-73-8) exemplifies the convergence of synthetic versatility and application diversity. Its alignment with cutting-edge research themes—such as green synthesis, drug discovery, and smart materials—ensures its continued relevance in scientific advancements. For those seeking detailed protocols or safety data, reputable chemical suppliers and peer-reviewed journals remain primary resources.